Cas no 105088-14-0 (Zearalenone-4-O-β-D-glucopyranoside)

Zearalenone-4-O-β-D-glucopyranoside structure

105088-14-0 structure

Product Name:Zearalenone-4-O-β-D-glucopyranoside

CAS No:105088-14-0

MF:C₂₄H₃₂O₁₀

MW:480.504888534546

CID:187211

PubChem ID:76323324

Update Time:2025-04-19

Zearalenone-4-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,14-(b-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16-hydroxy-3-methyl-,(3S,11E)-
- (2E)-15-hydroxy-11-methyl-17-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraene-7,13-dione
- 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,14-(b-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16...
- zearalenone-4-glucopyranoside
- (11E)-16-hydroxy-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-14-yl hexopyranoside
- 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione, 14-(beta-D-glucopyranosyloxy)-3,4,5,6,9,10-hexahydro-16-hydroxy-3-methyl-, (S-(E))-
- ZE-4-Glu
- Zearalenone-4beta-D-glucopyranoside
- 105088-14-0
- Q27260116
- DTXSID301016950
- (4S,12E)-18-hydroxy-4-methyl-16-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
- Zearalenone-4-beta-D-glucopyranoside
- (3S,11E)-14-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4,5,6,9,10-HEXAHYDRO-16-HYDROXY-3-METHYL-1H-2-BENZOXACYCLOTETRADECIN-1,7(8H)-DIONE
- UNII-4MEN7L714V
- Zearalenone-14-O-beta-glucoside
- Zearalenone-4-O-glucoside
- Zearalenone 4-beta-D-glucopyranoside
- 1ST157582
- 4MEN7L714V
- Zearalenone-4-O-beta-D-glucopyranoside
- CHEMBL2270912
- Zearalenone-4-O-?-D-glucopyranoside
- Zearalenone-4-O-β-D-glucopyranoside
- Inchi： 1S/C24H32O10/c1-13-6-5-9-15(26)8-4-2-3-7-14-10-16(11-17(27)19(14)23(31)32-13)33-24-22(30)21(29)20(28)18(12-25)34-24/h3,7,10-11,13,18,20-22,24-25,27-30H,2,4-6,8-9,12H2,1H3/b7-3+/t13-,18+,20+,21-,22+,24+/m0/s1
- InChI Key： WHIQFPVDPPLAOJ-OXSMSNKNSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C2C(=O)O[C@@H](C)CCCC(CCCC=CC=2C=1)=O)O |t:29|

Computed Properties

Exact Mass: 480.199547
Monoisotopic Mass: 480.199547
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 34
Rotatable Bond Count: 3
Complexity: 712
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 163
XLogP3: 1.8

Experimental Properties

Density: 1.331
Boiling Point: 803.1°Cat760mmHg
Flash Point: 273°C
Refractive Index: 1.573
PSA: 162.98000
LogP: 1.05270

Zearalenone-4-O-β-D-glucopyranoside Pricemore >>

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